4-bromo-5-chloro-2-methoxypyrimidine
Description
4-bromo-5-chloro-2-methoxypyrimidine is a chemical compound with the molecular formula C5H4BrClN2O . It has a molecular weight of 223.46 . This compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for 4-bromo-5-chloro-2-methoxypyrimidine is 1S/C5H4BrClN2O/c1-10-5-8-2-3(7)4(6)9-5/h2H,1H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Safety and Hazards
This compound has been classified with the GHS07 pictogram and carries the signal word "Warning" . Hazard statements include H303, H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-chloro-2-methoxypyrimidine involves the reaction of 2,4,5-trichloropyrimidine with methoxytrimethylsilane followed by bromination.", "Starting Materials": [ "2,4,5-trichloropyrimidine", "methoxytrimethylsilane", "bromine" ], "Reaction": [ "Step 1: React 2,4,5-trichloropyrimidine with methoxytrimethylsilane in the presence of a base such as potassium carbonate to form 2-methoxy-4,5-dichloropyrimidine.", "Step 2: Brominate 2-methoxy-4,5-dichloropyrimidine using bromine in the presence of a catalyst such as iron to form 4-bromo-5-chloro-2-methoxypyrimidine." ] } | |
CAS RN |
1519167-75-9 |
Product Name |
4-bromo-5-chloro-2-methoxypyrimidine |
Molecular Formula |
C5H4BrClN2O |
Molecular Weight |
223.5 |
Purity |
95 |
Origin of Product |
United States |
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